2-(1-Methyl-6-oxopiperidin-3-yl)acetic acid

• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol
• IUPAC Name: 2-(1-methyl-6-oxopiperidin-3-yl)acetic acid
• InChI: InChI=1S/C8H13NO3/c1-9-5-6(4-8(11)12)2-3-7(9)10/h6H,2-5H2,1H3,(H,11,12)
• InChI Key: ZMYRTVGZYPZWMQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CCC1=O)CC(=O)O

Description

2-(1-Methyl-6-oxopiperidin-3-yl)acetic acid is a chemical compound with the molecular formula C8H13NO3 and a molecular weight of 171.19 g/mol . It is a derivative of piperidine, a six-membered heterocyclic amine, and is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 2-(1-Methyl-6-oxopiperidin-3-yl)acetic acid involves several steps. One common method includes the reaction of 1-methylpiperidin-3-one with bromoacetic acid under basic conditions to form the desired product . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

2-(1-Methyl-6-oxopiperidin-3-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where the acetic acid moiety can be replaced by other nucleophiles.

Hydrolysis: The ester form of this compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.

Scientific Research Applications

2-(1-Methyl-6-oxopiperidin-3-yl)acetic acid is utilized in various fields of scientific research:

Chemistry: It serves as a building block in the synthesis of more complex molecules.

Biology: It is used in the study of enzyme interactions and metabolic pathways.

Medicine: Research into its potential therapeutic effects, particularly in the development of new drugs targeting specific molecular pathways.

Industry: It is used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 2-(1-Methyl-6-oxopiperidin-3-yl)acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The piperidine ring structure allows it to fit into active sites of enzymes, potentially inhibiting or modifying their activity. This interaction can affect various biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

2-(1-Methyl-6-oxopiperidin-3-yl)acetic acid can be compared with other piperidine derivatives, such as:

2-(6-oxopiperidin-3-yl)acetic acid: Similar in structure but lacks the methyl group at the 1-position.

Methyl 2-(2-oxopiperidin-3-yl)acetate: An ester derivative with different reactivity and applications.

The presence of the methyl group in this compound provides unique steric and electronic properties, making it distinct from its analogs.